4-Cyano-2-methyl-3-(methyloxy)benzoic acid

• Molecular Formula: C10H9NO3
• Molecular Weight: 191.18 g/mol
• IUPAC Name: 4-cyano-3-methoxy-2-methylbenzoic acid
• InChI: InChI=1S/C10H9NO3/c1-6-8(10(12)13)4-3-7(5-11)9(6)14-2/h3-4H,1-2H3,(H,12,13)
• InChI Key: XYZWFFXRWYLEMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1OC)C#N)C(=O)O

Description

4-Cyano-2-methyl-3-(methyloxy)benzoic acid is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methyl 4-cyano-2-methyl-3-(methyloxy)benzoate (150 mg, 0.73 mmol) in a solution of 35% aqueous potassium hydroxide:methanol (1:3, 4 mL) was stirred at 60° C. for 1 hour. The mixture was cooled to room temperature, and the methanol was removed by rotary evaporation. Water (4 mL) was added to the mixture and the pH was adjusted to 2 using concentrated aqueous hydrochloric acid. The precipitate which formed was collected by filtration and was washed with water, then hexanes to afford 86 mg, 0.45 mmol (62%) of 4-cyano-2-methyl-3-(methyloxy)benzoic acid. 1H NMR (400 MHz, d6-DMSO): 7.72 (d, 1H), 7.60 (d, 1H), 3.90 (s, 3H), 2.40 (s, 3H). MS (EI) for C10H9NO3: 190 (M−H).